4-(4-(ethylthio)benzoyl)-3,4-dihydroquinoxalin-2(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Photophysical Properties and Nanoaggregate Formation
A study on similar naphthalimide-based compounds, closely related to 4-(4-(ethylthio)benzoyl)-3,4-dihydroquinoxalin-2(1H)-one, demonstrated their ability to form nanoaggregates in aqueous-DMF solution, exhibiting aggregation enhanced emission. This research, while not directly on this compound, suggests potential applications in the field of nanotechnology and photophysics due to similar structural properties (Srivastava et al., 2016).
Ecological Role and Bioactivity
Research on the broader class of benzoxazinones, to which this compound is related, has revealed significant phytotoxic, antifungal, antimicrobial, and antifeedant effects. These findings indicate potential applications in agriculture and environmental science (Macias et al., 2009).
Applications in Polymer Science
In polymer science, compounds with thiol groups, similar to the ethylthio group in this compound, have been used to create polymers with high heat and light stability. This suggests potential applications in developing new polymer materials with enhanced stability properties (Fernando & Scott, 1980).
Antitubercular Activity
A study on quinoxaline 1,4-di-N-oxide derivatives, which shares a structural motif with this compound, exhibited promising antitubercular activity. This indicates potential for medicinal chemistry applications in developing new antitubercular agents (Jaso et al., 2003).
Synthesis of Highly Substituted Imidazoles
Aroylquinoxalin-2(1H)-ones, closely related to the compound , have been used in the efficient synthesis of highly substituted imidazoles. This demonstrates the compound's potential as a precursor in organic synthesis, particularly in the synthesis of complex heterocyclic structures (Mamedov et al., 2011).
Properties
IUPAC Name |
4-(4-ethylsulfanylbenzoyl)-1,3-dihydroquinoxalin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O2S/c1-2-22-13-9-7-12(8-10-13)17(21)19-11-16(20)18-14-5-3-4-6-15(14)19/h3-10H,2,11H2,1H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZTSMEIVYDUTAY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=CC=C(C=C1)C(=O)N2CC(=O)NC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.